Cas no 131563-03-6 (1H-Pyrimido[4,5-b][1,5]benzodiazepine-2,5-dione,3,6-dihydro-4-methyl-)

• Product Name: 1H-Pyrimido[4,5-b][1,5]benzodiazepine-2,5-dione,3,6-dihydro-4-methyl-
• CAS No: 131563-03-6
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 155111
• PubChem ID: 125484
• Update Time: 2025-04-19

1H-Pyrimido[4,5-b][1,5]benzodiazepine-2,5-dione,3,6-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrimido[4,5-b][1,5]benzodiazepine-2,5-dione,3,6-dihydro-4-methyl-
• 2-hydroxy-4-methylpyrimido(4,5-b)(1,5)benzodiazepin-5-one
• 4-methyl-3H-pyrimido[4,5-b][1,5]benzodiazepine-2,5-dione
• 1H-Pyrimido(4,5-b)(1,5)benzodiazepine-2,5-dione, 6,11-dihydro-4-methyl-
• 4-methyl-6,11-dihydro-2H-pyrimido[4,5-b][1,5]benzodiazepine-2,5(3H)-dione
• HMPBD
• 4-methyl-6,11-dihydro-3H-pyrimido[4,5-b][1,5]benzodiazepine-2,5-dione
• 131563-03-6
• DTXSID20927265
• 4-Methyl-1H-pyrimido[4,5-b][1,5]benzodiazepine-2,5-diol

• Inchi： 1S/C12H10N4O2/c1-6-9-10(16-12(18)13-6)14-7-4-2-3-5-8(7)15-11(9)17/h2-5H,1H3,(H,15,17)(H2,13,14,16,18)
• InChI Key： UPCKLSSECCAMDA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)NC(N=C2NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 242.0805
• Monoisotopic Mass: 242.080376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6
• XLogP3: 0.2

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.777
• PSA: 82.59